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Compound of Interest

Compound Name:
1-Methoxy-2-methyl-1-propene-1-

ol

Cat. No.: B065155 Get Quote

Notice: Comprehensive experimental and biological data for 1-Methoxy-2-methyl-1-propene-
1-ol is not readily available in the public domain. This guide summarizes the existing

fundamental chemical information.

Molecular Structure and Properties
1-Methoxy-2-methyl-1-propene-1-ol, with the CAS number 187809-34-3, is a small organic

molecule.[1][2] Its chemical structure consists of a three-carbon propene backbone with a

methoxy group (-OCH3) and a hydroxyl group (-OH) attached to the first carbon (C1) of the

double bond, and two methyl groups (-CH3) attached to the second carbon (C2).

The IUPAC name for this compound is 1-methoxy-2-methylprop-1-en-1-ol.[1]

Molecular Formula: C₅H₁₀O₂[1][2]

Canonical SMILES: CC(=C(O)OC)C[1]

Molecular Weight: 102.133 g/mol [1][2]

Structural Diagram
Caption: 2D structure of 1-Methoxy-2-methyl-1-propene-1-ol.
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A summary of the computed physicochemical properties of 1-Methoxy-2-methyl-1-propene-1-
ol is provided in the table below.[1] It is important to note that these are predicted values and

have not been experimentally verified in published literature.

Property Value Source

Molecular Weight 102.133 g/mol [1][2]

XLogP3-AA 1.5 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 2 [1]

Exact Mass 102.068079557 [1]

Monoisotopic Mass 102.068079557 [1]

Topological Polar Surface Area 29.5 Å² [1]

Heavy Atom Count 7 [1]

Complexity 80.1 [1]

Experimental Data and Protocols
Despite extensive searches, no detailed experimental protocols for the synthesis or

characterization of 1-Methoxy-2-methyl-1-propene-1-ol have been found in publicly

accessible scientific literature. Furthermore, there is no available information regarding its

biological activity, signaling pathways, or its potential applications in drug development.

The search for this specific molecule often leads to information on structurally similar but

distinct compounds, such as 1-Methoxy-2-propanol. This related compound has a significant

body of available data, including synthesis protocols, safety information, and various industrial

applications. It is crucial for researchers to distinguish between these compounds to avoid

confusion.
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Visualization of Workflows and Pathways
Due to the lack of experimental and biological data for 1-Methoxy-2-methyl-1-propene-1-ol, it
is not possible to generate diagrams for signaling pathways or experimental workflows as

requested.

Conclusion
1-Methoxy-2-methyl-1-propene-1-ol is a chemically defined entity with basic properties

available from computational databases. However, there is a notable absence of published

experimental research on this compound. For researchers, scientists, and drug development

professionals, this indicates that the synthesis, characterization, and biological evaluation of

this molecule represent a novel area of investigation. Any future work on this compound would

require the development and documentation of these fundamental experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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